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Compound of Interest

Compound Name:
5-(2-Bromophenyl)-5-

Oxovaleronitrile

Cat. No.: B1292371 Get Quote

An In-depth Technical Guide to 5-(2-Bromophenyl)-5-oxopentanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(2-Bromophenyl)-5-oxopentanenitrile, a bifunctional molecule, serves as a valuable

intermediate in synthetic organic chemistry. Its structure, incorporating a bromophenyl ketone

and a terminal nitrile, offers two reactive sites for the construction of more complex molecular

architectures. This guide provides a comprehensive overview of its chemical identity,

physicochemical properties, and its application in the synthesis of heterocyclic compounds of

interest in medicinal chemistry.

Chemical Identification and Properties
A summary of the key identifiers and physicochemical properties of 5-(2-Bromophenyl)-5-

oxopentanenitrile is presented below.
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Property Value Reference

IUPAC Name
5-(2-Bromophenyl)-5-

oxopentanenitrile
[1]

Synonym
5-(2-Bromophenyl)-5-

Oxovaleronitrile
[1]

CAS Number 884504-59-0 [1]

Molecular Formula C₁₁H₁₀BrNO [1]

Molecular Weight 252.11 g/mol [1]

Appearance
Not specified in available

documentation.

Purity
Typically ≥98% as supplied by

vendors.
[1]

Synthetic Application: Intermediate in the Synthesis
of Substituted 1,2,4-Triazolo[4,3-a]pyridines
5-(2-Bromophenyl)-5-oxopentanenitrile has been utilized as a key intermediate in the synthesis

of novel substituted 1,2,4-triazolo[4,3-a]pyridines. These heterocyclic scaffolds are of significant

interest in drug discovery due to their diverse biological activities. The overall synthetic

workflow involves the reaction of 5-(2-Bromophenyl)-5-oxopentanenitrile with a suitable

hydrazine to form a hydrazone, which then undergoes cyclization to yield the triazolopyridine

core.

Experimental Protocol: Synthesis of 3-(4-(2-
bromophenyl)-4,5,6,7-tetrahydro-[1][2][3]triazolo[4,3-
a]pyridin-3-yl)propanenitrile
The following protocol details the reaction of 5-(2-Bromophenyl)-5-oxopentanenitrile with 2-

hydrazinopyridine to form the corresponding hydrazone, followed by intramolecular cyclization.

Materials:
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5-(2-Bromophenyl)-5-oxopentanenitrile

2-Hydrazinopyridine

Ethanol

Acetic Acid

Procedure:

A mixture of 5-(2-Bromophenyl)-5-oxopentanenitrile (1 equivalent) and 2-hydrazinopyridine

(1 equivalent) in ethanol is stirred.

A catalytic amount of acetic acid is added to the mixture.

The reaction mixture is heated at reflux for 4 hours.

The reaction is monitored for the disappearance of starting materials.

Upon completion, the solvent is removed under reduced pressure.

The resulting residue is purified by column chromatography to yield the desired 3-(4-(2-

bromophenyl)-4,5,6,7-tetrahydro-[1][2][3]triazolo[4,3-a]pyridin-3-yl)propanenitrile.

This protocol is a generalized representation based on synthetic transformations of similar

compounds and may require optimization for specific laboratory conditions.

Logical Workflow for Synthesis
The synthesis of substituted 1,2,4-triazolo[4,3-a]pyridines from 5-(2-Bromophenyl)-5-

oxopentanenitrile follows a logical progression from starting materials to the final heterocyclic

product.
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Synthetic pathway from 5-(2-Bromophenyl)-5-oxopentanenitrile.

Conclusion
5-(2-Bromophenyl)-5-oxopentanenitrile is a valuable chemical intermediate, primarily utilized in

the construction of complex heterocyclic systems. Its application in the synthesis of substituted

1,2,4-triazolo[4,3-a]pyridines highlights its potential for generating molecules with diverse

biological activities, making it a compound of interest for researchers in medicinal chemistry

and drug development. Further exploration of its reactivity could unveil novel synthetic routes to

other important molecular scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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